Cas no 1849330-56-8 ()

• CAS No: 1849330-56-8
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 6769683
• PubChem ID: 59680669
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H7NOS/c1-9-4-2-6-3-5-11-7(6)8(9)10/h2-5H,1H3
• InChI Key： VOPDFMXFGGRMJY-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CN(C)C(C1=2)=O

Computed Properties

• Exact Mass: 165.02483502g/mol
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines